Cas no 57045-86-0 (N-Acetyl 2-bromo-4-nitroaniline)

• Product Name: N-Acetyl 2-bromo-4-nitroaniline
• CAS No: 57045-86-0
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• MDL: MFCD00569284
• CID: 346781
• PubChem ID: 11311475
• Update Time: 2025-04-19

N-Acetyl 2-bromo-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-4-nitrophenyl)acetamide
• Acetamide, N-(2-bromo-4-nitrophenyl)-
• N-ACETYL 2-BROMO-4-NITROANILINE
• 57045-86-0
• AKOS002952550
• SCHEMBL5455180
• n-acetyl-2-bromo-4-nitroaniline
• E79644
• CS-0136799
• N-Acetyl2-bromo-4-nitroaniline
• MFCD00569284
• DTXSID00462008
• CVRYGNVWNQYYEC-UHFFFAOYSA-N
• N-(2-bromo-4-nitro-phenyl)-acetamide
• SY288516
• A869776
• N-Acetyl 2-bromo-4-nitroaniline

• MDL： MFCD00569284
• Inchi： 1S/C8H7BrN2O3/c1-5(12)10-8-3-2-6(11(13)14)4-7(8)9/h2-4H,1H3,(H,10,12)
• InChI Key： CVRYGNVWNQYYEC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.96400
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.8233 (rough estimate)
• Refractive Index: 1.5190 (estimate)
• PSA: 74.92000
• LogP: 2.91190